Cas no 19017-52-8 ((5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid)

• Product Name: (5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid
• CAS No: 19017-52-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD00152035
• CID: 123308
• PubChem ID: 2068157
• Update Time: 2025-05-23

(5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-2-methyl-1H-indol-3-yl)acetic acid
• (5-Chloro-2-methyl-1H-indol-3-yl)acetic acid
• (5-CHLORO-2-METHYL-1H-INDOL-3-YL)-ACETIC ACID
• 1H-Indole-3-aceticacid, 5-chloro-2-methyl-
• 5-CHLORO-2-METHYLINDOLE-3-ACETIC ACID
• (5-Chlor-2-methyl-indol-3-yl)-essigsaeure
• (5-Chlor-2-methyl-indolyl-3)-essigsaeure
• (5-chloro-2-methyl-indol-3-yl)-acetic acid
• 2-(5-chloro-2-methylindol-3-yl)acetic acid
• 5-Chlor-2-methyl-indol-3-essigsaeure
• 5-Chloro-2-methyl-1H-indole-3-acetic acid
• F2113-0488
• TIMTEC-BB SBB011523
• CS-0103210
• MFCD00152035
• (5-Chloro-2-methyl-1H-indol-3-yl)-aceticacid
• 1H-Indole-3-aceticacid,5-chloro-2-methyl-
• 1H-Indole-3-acetic acid, 5-chloro-2-methyl-
• AKOS000283163
• SB34703
• OAIODEZFMSXHFQ-UHFFFAOYSA-N
• DTXSID50366461
• SY247799
• FT-0755642
• CS-16765
• A4196
• 2-(5-chloro-2-methyl-1H-indol-3-yl)aceticacid
• AMY25942
• BB 0248921
• C-5164
• CHEMBL4798615
• A51030
• 19017-52-8
• SCHEMBL1757962
• STK662533
• BBL022130
• DB-031253
• (5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid

• MDL： MFCD00152035
• Inchi： 1S/C11H10ClNO2/c1-6-8(5-11(14)15)9-4-7(12)2-3-10(9)13-6/h2-4,13H,5H2,1H3,(H,14,15)
• InChI Key： OAIODEZFMSXHFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC(=O)O)=C(C)N2

Computed Properties

• Exact Mass: 223.04000
• Monoisotopic Mass: 223.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.419
• Boiling Point: 448.4 °C at 760 mmHg
• Flash Point: 225 °C
• Refractive Index: 1.677
• PSA: 53.09000
• LogP: 2.75680

(5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid Security Information

• HazardClass：IRRITANT

Additional information on (5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid

(5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid: A Comprehensive Overview

The compound with CAS No. 19017-52-8, commonly referred to as (5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the chemical characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of (5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid is characterized by an indole ring system substituted with a chlorine atom at the 5-position and a methyl group at the 2-position. The indole moiety is further connected to an acetic acid group via a carbon-carbon bond. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and biological studies.

Recent studies have highlighted the importance of indole derivatives in drug discovery. For instance, research has shown that (5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes [1]. Additionally, its ability to interact with specific biological targets, such as enzymes and receptors, has made it a subject of interest in medicinal chemistry.

The synthesis of (5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid involves a multi-step process that typically begins with the preparation of the indole core. Various methodologies have been explored to optimize the synthesis pathway, including Friedel-Crafts alkylation and coupling reactions. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production [2].

In terms of biological activity, (5-Chloro-2-methyl-1H-indol-3-yl)-acetic acid has demonstrated promising results in preclinical models. For example, studies have shown that it can modulate cellular signaling pathways involved in inflammation and oxidative stress [3]. These findings underscore its potential as a lead compound for developing novel therapeutics targeting chronic diseases such as arthritis and neurodegenerative disorders.

Furthermore, the compound's structural versatility allows for extensive modifications to enhance its pharmacokinetic properties. Researchers have explored substituent effects on bioavailability and stability, paving the way for optimized drug candidates [4]. The integration of computational chemistry tools has also facilitated virtual screening and molecular docking studies, providing deeper insights into its binding affinities and selectivity profiles.

In conclusion, (5-Chloro-2-methyl-1H-indol-3-yll-acetic acid represents a valuable molecule with diverse applications in both academic research and industrial settings. Its unique chemical properties, coupled with emerging research findings, position it as a promising candidate for future drug development efforts. Continued exploration into its synthesis, biological activity, and therapeutic potential will undoubtedly contribute to advancing our understanding of this intriguing compound.